4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide

• IUPAC Name: 4-oxo-3H-thieno[2,3-d]pyrimidine-5-carboxamide
• InChI: InChI=1S/C7H5N3O2S/c8-5(11)3-1-13-7-4(3)6(12)9-2-10-7/h1-2H,(H2,8,11)(H,9,10,12)
• InChI Key: CENLVQSIEROTNB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(S1)N=CNC2=O)C(=O)N
• Molecular Formula: C7H5N3O2S
• DSSTOX Substance ID: DTXSID501208004
• Molecular Weight: 195.20 g/mol
• CAS RN: 1801143-25-8

Description

4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide is a compound that is available from several suppliers for scientific research needs. It is a type of pyrimidine, which are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis Analysis

The synthesis of pyrimidines, including 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide, has been described in numerous methods. For instance, one method involves the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Molecular Structure Analysis

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. The structural and isoelectronic characteristics of thienopyrimidine-containing compounds are similar to those of purine.

Chemical Reactions Analysis

The chemical reactions involving pyrimidines have been studied extensively. Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators.

Mechanism of Action

While the specific mechanism of action for 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide is not mentioned in the search results, pyrimidines in general have been found to display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Future Directions

The future directions for research on 4-Hydroxythieno[2,3-d]pyrimidine-5-carboxamide and similar compounds could include further investigations into their synthesis, structure–activity relationships (SARs), and potential therapeutic applications. For instance, detailed SAR analysis and prospects together provide clues for the synthesis of novel pyrimidine analogs possessing enhanced anti-inflammatory activities with minimum toxicity.